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Compound of Interest

Compound Name: 3-(3-Methylanilino)indol-2-one

CAS No.: 33829-03-7

Cat. No.: B11563779

Get Quote

Executive Summary & Operational Context
3-(3-Methylanilino)indol-2-one is a bioactive organic scaffold belonging to the anilino-

indolinone class.[1][2][3][4] This structural motif is the pharmacophore for several potent multi-

kinase inhibitors (e.g., precursors to nintedanib or sunitinib analogs) used to target VEGFR,

PDGFR, and FGFR pathways.[1][4]

The Core Directive: Due to its designed biological activity (enzyme inhibition), this compound

must be treated as a High Potency Active Pharmaceutical Ingredient (HPAPI).[1][2][3] Standard

"drain disposal" or "general trash" protocols are strictly prohibited.[1][2][4] The objective is Total

Thermal Destruction to prevent bio-accumulation in aquatic ecosystems.[1][2][3][4]

Hazard Profiling & Risk Assessment
Before disposal, the waste must be characterized.[1][3][4][5] As a research chemical, specific

toxicological data may be sparse; therefore, we apply the Precautionary Principle based on

Structure-Activity Relationships (SAR).[1][2][3][4]
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Hazard Category Classification (SAR-Based) Operational Implication

Bioactivity High (Kinase Inhibitor)

Capable of disrupting cell

signaling at nanomolar

concentrations.[1][2][3][4]

Aquatic Toxicity Acute/Chronic Category 1

Zero-discharge policy.[1][2][3]

[4] Do not release into

municipal water systems.[1][2]

[4]

Solubility
Low (Water), High

(DMSO/Methanol)

Precipitates in water drains,

creating long-term

contamination depots.[1][2][3]

[4]

Stability
Thermally Stable /

Hydrolytically Stable

Requires high-temperature

incineration (>1000°C) for

destruction.[1][2][3][4]

Waste Segregation & Classification
Proper disposal begins at the bench.[1][2][4] You must segregate this compound from general

solvent streams to minimize the volume of high-hazard waste.[1][2][3][4]

A. Solid Waste (Pure Compound & Contaminated Debris)
[1][3][4]

Classification: Hazardous Organic Solid (Cytotoxic/Bioactive).[1][2][3][4]

Items: Weighing boats, contaminated gloves (outer layer), pipette tips, and solid residues.[1]

[3]

Container: Rigid, puncture-proof yellow or black container (depending on local "Cytotoxic"

color coding) lined with a 6-mil polyethylene bag.[1][2][3][4]

Labeling: "HIGH HAZARD: BIOACTIVE TOXIN - INCINERATE ONLY."[1][2][3][4]
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B. Liquid Waste (Mother Liquors & HPLC Effluent)[1][3]
[4]

Classification: Non-Halogenated Organic Solvent Waste (High Hazard).[1][2][3][4]

Composition: Typically DMSO, Methanol, or Acetonitrile containing the analyte.[1][2][3]

Protocol:

Do not mix with oxidizers (e.g., Nitric Acid) or halogenated solvents (e.g., Chloroform) if

possible, to keep incineration costs lower.[1][4]

Collect in a dedicated "Bioactive/Cytotoxic" liquid waste carboy.[1][2][4]

Triple Rinse Rule: Any glassware must be triple-rinsed with an organic solvent (e.g.,

acetone).[1][2][3][4] The rinsate must go into the hazardous waste container, NOT the

sink.

Disposal Workflow Visualization
The following decision tree illustrates the operational logic for disposing of 3-(3-
Methylanilino)indol-2-one waste streams.
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Waste Generation:
3-(3-Methylanilino)indol-2-one

Physical State?

Solid Waste
(Powder, Debris, PPE)

Solid

Liquid Waste
(DMSO, MeOH Solutions)

Liquid

Double Bag in
6-mil Polyethylene

Rigid Container:
'Cytotoxic/Bioactive'

Transfer to EHS/Waste Vendor

Segregate from
Oxidizers & Acids

High-Hazard Carboy
(Do NOT Drain Pour)

High-Temp Incineration
(>1000°C)

Final Destruction

Click to download full resolution via product page

Figure 1: Decision logic for segregating and routing anilino-indolinone waste streams to ensure

thermal destruction.

Spill Response Protocol (Emergency Procedure)
In the event of a powder spill (>10 mg) or solution spill outside a fume hood:
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Evacuate & Isolate: Clear the immediate area.[1][2][3][4] Allow aerosols to settle (15 mins).

[1][3][4]

PPE Upgrade: Wear double nitrile gloves, safety goggles, and a lab coat.[1][2][4] If powder is

airborne, use an N95 or P100 respirator.[1][3][4]

Containment:

Liquids: Cover with absorbent pads.[1][2][3][4]

Solids: Cover with a damp paper towel (solvent-wet) to prevent dust generation.[1][2][3][4]

Do not dry sweep.[1][2][4]

Deactivation (Surface Cleaning):

Wipe the area with 10% Sodium Hypochlorite (Bleach) followed by water.[1][2][3][4]

Indolinones are susceptible to oxidative cleavage, which breaks the pharmacophore.[1][3]

[4]

Note: Collect all cleanup materials as Solid Hazardous Waste.[1][2][3][4]

Regulatory & Compliance Framework
Compliance requires adherence to federal and institutional standards.[1][3][4][6]

RCRA (USA): While not explicitly P-listed or U-listed by specific CAS, this compound meets

the criteria for Characteristic Hazardous Waste (due to toxicity) if tested.[1][2][3][4] It must be

managed as a "Non-RCRA Regulated Hazardous Waste" (if not ignitable/corrosive) but

treated with the severity of a P-listed compound due to potency.[1][2][3][4]

European Waste Catalogue (EWC): Classify under 18 01 08* (cytotoxic and cytostatic

medicines) or 16 05 06* (laboratory chemicals consisting of or containing hazardous

substances).[1][2][3][4]

DOT (Transport): If shipping waste, likely falls under UN 2811 (Toxic solid, organic, n.o.s.) or

UN 2810 (Toxic liquid, organic, n.o.s.).[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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